Cas no 364052-54-0 (4-(dipropylsulfamoyl)-N-{5-4-(dipropylsulfamoyl)benzamidonaphthalen-1-yl}benzamide)

4-(dipropylsulfamoyl)-N-{5-4-(dipropylsulfamoyl)benzamidonaphthalen-1-yl}benzamide structure
364052-54-0 structure
Product Name:4-(dipropylsulfamoyl)-N-{5-4-(dipropylsulfamoyl)benzamidonaphthalen-1-yl}benzamide
CAS No:364052-54-0
MF:C36H44N4O6S2
MW:692.887766838074
CID:6529903
Update Time:2025-10-24

4-(dipropylsulfamoyl)-N-{5-4-(dipropylsulfamoyl)benzamidonaphthalen-1-yl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-(dipropylsulfamoyl)-N-{5-4-(dipropylsulfamoyl)benzamidonaphthalen-1-yl}benzamide
    • N,N-(naphthalene-1,5-diyl)bis(4-(N,N-dipropylsulfamoyl)benzamide)
    • Benzamide, N,N'-1,5-naphthalenediylbis[4-[(dipropylamino)sulfonyl]-
    • Inchi: 1S/C36H44N4O6S2/c1-5-23-39(24-6-2)47(43,44)29-19-15-27(16-20-29)35(41)37-33-13-9-12-32-31(33)11-10-14-34(32)38-36(42)28-17-21-30(22-18-28)48(45,46)40(25-7-3)26-8-4/h9-22H,5-8,23-26H2,1-4H3,(H,37,41)(H,38,42)
    • InChI Key: JJBNWFWJHBBKSP-UHFFFAOYSA-N
    • SMILES: C1(NC(=O)C2=CC=C(S(N(CCC)CCC)(=O)=O)C=C2)=C2C(C(NC(=O)C3=CC=C(S(N(CCC)CCC)(=O)=O)C=C3)=CC=C2)=CC=C1

4-(dipropylsulfamoyl)-N-{5-4-(dipropylsulfamoyl)benzamidonaphthalen-1-yl}benzamide Pricemore >>

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Additional information on 4-(dipropylsulfamoyl)-N-{5-4-(dipropylsulfamoyl)benzamidonaphthalen-1-yl}benzamide

Introduction to 4-(dipropylsulfamoyl)-N-{5-4-(dipropylsulfamoyl)benzamidonaphthalen-1-yl}benzamide (CAS No. 364052-54-0)

4-(dipropylsulfamoyl)-N-{5-4-(dipropylsulfamoyl)benzamidonaphthalen-1-yl}benzamide, with the CAS number 364052-54-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a naphthalene core, a benzamide moiety, and dipropylsulfamoyl groups. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 4-(dipropylsulfamoyl)-N-{5-4-(dipropylsulfamoyl)benzamidonaphthalen-1-yl}benzamide involves multiple steps, including the formation of the naphthalene derivative, the introduction of the benzamide group, and the attachment of the dipropylsulfamoyl functionalities. The synthetic route is often optimized to ensure high yields and purity, which are crucial for subsequent biological evaluations and potential clinical applications.

Recent studies have highlighted the potential of 4-(dipropylsulfamoyl)-N-{5-4-(dipropylsulfamoyl)benzamidonaphthalen-1-yl}benzamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 4-(dipropylsulfamoyl)-N-{5-4-(dipropylsulfamoyl)benzamidonaphthalen-1-yl}benzamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 4-(dipropylsulfamoyl)-N-{5-4-(dipropylsulfamoyl)benzamidonaphthalen-1-yl}benzamide have also been studied to assess its suitability for clinical development. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further optimization may be required to enhance its bioavailability and reduce potential side effects.

Toxicity studies are an essential part of the preclinical evaluation of any new drug candidate. In vitro and in vivo toxicity assessments have shown that 4-(dipropylsulfamoyl)-N-{5-4-(dipropylsulfamoyl)benzamidonaphthalen-1-yl}benzamide exhibits low toxicity at therapeutic concentrations. These findings support its safety profile and provide a strong foundation for advancing it into clinical trials.

The structural diversity and functional groups present in 4-(dipropylsulfamoyl)-N-{5-4-(dipropylsulfamoyl)benzamidonaphthalen-1-yl}benzamide offer opportunities for further chemical modifications to enhance its therapeutic potential. For instance, altering the substituents on the naphthalene core or modifying the dipropylsulfamoyl groups could lead to compounds with improved potency or selectivity.

In conclusion, 4-(dipropylsulfamoyl)-N-{5-4-(dipropylsulfamoyl)benzamidonaphthalen-1-yl}benzamide (CAS No. 364052-54-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its demonstrated biological activities, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its properties for clinical use.

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